3-Hydroxy-3-methyl-5-hexen-2-one

Description

3-Hydroxy-3-methyl-5-hexen-2-one, also known as 5-Hexen-2-one, 3-hydroxy-3-methyl- (9CI), is a useful research compound . It functions as a flavoring agent in the food industry, imparting a sensory flavor similar to roasted brown flavors found in cocoa, chocolate, coffee, and caramel. The molecular formula of 3-Hydroxy-3-methyl-5-hexen-2-one is C7H12O2, and its molecular weight is 128.17 g/mol.

A similar compound, 3-Hydroxy-5-methyl-2-hexanone, has a molecular formula of C7H14O2 . It is also known by several synonyms, including 3-Hydroxy-5-methylhexan-2-one and 2-Hexanone, 3-hydroxy-5-methyl- . Another related chemical compound is 5-Hexen-2-one, 3-hydroxy- (9CI), which has a molecular formula of C6H10O2 and a molecular weight of 114.142 . Its density is approximately 1.0±0.1 g/cm3, with a boiling point of 193.3±20.0 °C at 760 mmHg .

• CAS No.: 103383-83-1
• Product Name: 3-Hydroxy-3-methyl-5-hexen-2-one
• Molecular Formula: C7H12O2
• Molecular Weight: 128.17 g/mol
• IUPAC Name: 3-hydroxy-3-methylhex-5-en-2-one
• Standard InChI: InChI=1S/C7H12O2/c1-4-5-7(3,9)6(2)8/h4,9H,1,5H2,2-3H3
• Standard InChIKey: SYQRQOOKHDEYLO-UHFFFAOYSA-N
• SMILES: CC(=O)C(C)(CC=C)O
• Canonical SMILES: CC(=O)C(C)(CC=C)O
• PubChem Compound: 11846099
• Last Modified: Jul 17 2023